Cas no 1040661-79-7 (2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide)

2,4-Difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide is a fluorinated sulfonamide derivative featuring a tetrahydroquinoline scaffold. This compound is of interest in medicinal and agrochemical research due to its structural complexity and potential bioactivity. The incorporation of fluorine atoms enhances metabolic stability and lipophilicity, while the sulfonamide group may contribute to binding interactions with biological targets. The propanoyl-substituted tetrahydroquinoline moiety provides a rigid framework, potentially improving selectivity. This molecule is primarily utilized in exploratory studies for its pharmacological or pesticidal properties, offering researchers a versatile intermediate for further functionalization or structure-activity relationship investigations. Its synthesis requires precise control to maintain regioselectivity and purity.

2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide structure

1040661-79-7 structure

Product Name:2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

CAS No:1040661-79-7

MF:C₁₈H₁₈F₂N₂O₃S

MW:380.408930301666

CID:5506834

Update Time:2025-05-30

2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2,4-difluoro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
- 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
- Inchi： 1S/C18H18F2N2O3S/c1-2-18(23)22-9-3-4-12-5-7-14(11-16(12)22)21-26(24,25)17-8-6-13(19)10-15(17)20/h5-8,10-11,21H,2-4,9H2,1H3
- InChI Key： RODBVGHFERQEQH-UHFFFAOYSA-N
- SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)CC)(=O)=O)=CC=C(F)C=C1F

2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2050-0379-2μmol	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2050-0379-5μmol	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2050-0379-10μmol	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2050-0379-1mg	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2050-0379-2mg	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2050-0379-3mg	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2050-0379-4mg	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2050-0379-5mg	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2050-0379-10mg	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F2050-0379-15mg	2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide	1040661-79-7	90%+	15mg	$89.0	2023-05-17

2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

Comprehensive Overview of 2,4-Difluoro-N-(1-Propanoyl-1,2,3,4-Tetrahydroquinolin-7-yl)Benzene-1-Sulfonamide (CAS No. 1040661-79-7)

The compound 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 1040661-79-7) is a specialized sulfonamide derivative with a unique molecular structure that combines a tetrahydroquinoline core with a difluorobenzene sulfonamide moiety. This structural complexity makes it a subject of interest in medicinal chemistry and drug discovery, particularly in the development of small-molecule inhibitors targeting specific enzymes or receptors. Researchers are increasingly exploring its potential applications in therapeutic areas such as oncology, inflammation, and central nervous system (CNS) disorders.

One of the key features of this compound is its fluorinated aromatic ring, which enhances its metabolic stability and binding affinity to biological targets. The presence of fluorine atoms at the 2 and 4 positions of the benzene ring is a strategic design choice, as fluorine is known to improve lipophilicity and bioavailability. The propanoyl-tetrahydroquinoline segment further contributes to its pharmacokinetic properties, making it a promising candidate for lead optimization in drug development pipelines.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in targeted therapy. Searches for terms like "sulfonamide drugs," "fluorinated pharmaceuticals," and "quinoline derivatives in medicine" have surged, reflecting the demand for innovative bioactive molecules. This compound aligns with these trends, as its structure is optimized for high selectivity and low off-target effects, which are critical in precision medicine.

From a synthetic chemistry perspective, the preparation of 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide involves multi-step reactions, including sulfonylation, amidation, and cyclization. The process requires careful control of reaction conditions to achieve high yield and purity, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize the compound and ensure its structural integrity.

The compound's potential extends beyond therapeutic applications. It is also being investigated for its role in chemical biology as a probe molecule to study enzyme mechanisms or protein interactions. This dual utility underscores its value in both academic research and industrial R&D. As the demand for novel chemical entities grows, compounds like this are likely to attract further attention from pharmaceutical companies and biotech startups.

In summary, 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 1040661-79-7) represents a fascinating intersection of fluorine chemistry, heterocyclic design, and drug discovery. Its unique properties and broad applicability make it a standout candidate for future research and development efforts. Whether you're a medicinal chemist, a pharmacologist, or a materials scientist, this compound offers ample opportunities for exploration and innovation.